2,5-Dichloro-3'-piperidinomethyl benzophenone
Description
Scientific Research Applications
1. Synthesis and Properties in Polymer Science
Research by Ghassemi and McGrath (2004) focuses on the synthesis of high molecular weight poly(2,5-benzophenone) derivatives using 2,5-dichloro-4′-substituted benzophenones, which includes 2,5-Dichloro-3'-piperidinomethyl benzophenone. These polymers show promising organosolubility and thermal stability, making them suitable for applications in proton exchange membranes (Ghassemi & Mcgrath, 2004).
2. Thermal and Structural Studies
A 2021 study by Karthik et al. investigated a compound closely related to 2,5-Dichloro-3'-piperidinomethyl benzophenone, revealing insights into its thermal properties and structural stability. This research contributes to understanding the thermal behavior and potential applications in materials science (Karthik et al., 2021).
3. Polymer Synthesis Methodology
Hagberg et al. (2004) developed a methodology for synthesizing poly(2,5-benzophenone) containing triblock copolymers, which likely involves derivatives like 2,5-Dichloro-3'-piperidinomethyl benzophenone. This research is significant for advancing polymer synthesis techniques, potentially impacting materials engineering and nanotechnology applications (Hagberg et al., 2004).
4. Photophore Applications in Biochemistry
Dormán et al. (2016) explored the photochemical properties of benzophenone photophores, which include compounds like 2,5-Dichloro-3'-piperidinomethyl benzophenone. This research is relevant for applications in biological chemistry, bioorganic chemistry, and material science, particularly in light-directed covalent attachment processes (Dormán et al., 2016).
5. Oxidation and Degradation Studies in Environmental Science
Research by Yang and Ying (2013) investigated the oxidation of benzophenone compounds, including derivatives like 2,5-Dichloro-3'-piperidinomethyl benzophenone, in water treatment processes. This study is crucial for understanding the environmental impact and degradation pathways of these compounds (Yang & Ying, 2013).
properties
IUPAC Name |
(2,5-dichlorophenyl)-[3-(piperidin-1-ylmethyl)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19Cl2NO/c20-16-7-8-18(21)17(12-16)19(23)15-6-4-5-14(11-15)13-22-9-2-1-3-10-22/h4-8,11-12H,1-3,9-10,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHTFXWVQTNURIT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=CC(=CC=C2)C(=O)C3=C(C=CC(=C3)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90643162 |
Source
|
| Record name | (2,5-Dichlorophenyl){3-[(piperidin-1-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90643162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898793-52-7 |
Source
|
| Record name | (2,5-Dichlorophenyl){3-[(piperidin-1-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90643162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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